Cas no 36106-30-6 (Ethyl 4-cyano-1H-indole-2-carboxylate)

• Product Name: Ethyl 4-cyano-1H-indole-2-carboxylate
• CAS No: 36106-30-6
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4821297
• PubChem ID: 53419488
• Update Time: 2025-04-23

Ethyl 4-cyano-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-CYANO-1H-INDOLE-2-CARBOXYLATE
• 1H-Indole-2-carboxylic acid, 4-cyano-, ethyl ester
• Ethyl 4-cyano-1H-indole-2-carboxylate

• Inchi： 1S/C12H10N2O2/c1-2-16-12(15)11-6-9-8(7-13)4-3-5-10(9)14-11/h3-6,14H,2H2,1H3
• InChI Key： WNNIWIDWIHSDHK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C(C#N)=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Ethyl 4-cyano-1H-indole-2-carboxylate

Ethyl 4-cyano-1H-indole-2-carboxylate (CAS No. 36106-30-6): A Versatile Building Block in Organic Synthesis

Ethyl 4-cyano-1H-indole-2-carboxylate (CAS No. 36106-30-6) is an important heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This indole derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, making it a valuable compound in medicinal chemistry and drug discovery.

The molecular structure of Ethyl 4-cyano-1H-indole-2-carboxylate features both an electron-withdrawing cyano group at the 4-position and an ester functionality at the 2-position of the indole core. This unique combination of substituents makes it particularly useful for Palladium-catalyzed coupling reactions, which are currently trending in synthetic chemistry research. Recent studies have shown its potential in creating novel fluorescence materials, addressing the growing demand for organic electronic components.

In pharmaceutical applications, Ethyl 4-cyano-1H-indole-2-carboxylate serves as a precursor for various kinase inhibitors, a hot topic in cancer research. Its structural features allow for efficient derivatization to create compounds targeting specific protein kinases, which are frequently searched terms in scientific literature databases. The compound's versatility also extends to the development of antiviral agents, particularly relevant in post-pandemic research environments.

The synthesis of Ethyl 4-cyano-1H-indole-2-carboxylate typically involves Fischer indole synthesis or transition metal-catalyzed reactions, methods that are currently popular in green chemistry initiatives. Researchers are particularly interested in optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the global push for sustainable chemistry practices.

From a commercial perspective, the demand for high-purity Ethyl 4-cyano-1H-indole-2-carboxylate has been steadily increasing, especially from contract research organizations and academic institutions. The compound's HPLC purity and structural characterization are frequently requested specifications, reflecting the pharmaceutical industry's stringent quality requirements.

In materials science, the cyano-functionalized indole core of this compound has shown promise in developing organic semiconductors and photovoltaic materials. These applications are particularly relevant given the current focus on renewable energy technologies and the search for more efficient solar cell materials.

The stability and storage conditions of Ethyl 4-cyano-1H-indole-2-carboxylate are another area of frequent inquiry. Proper handling typically involves storage in amber glass containers under inert atmosphere at low temperatures, with special attention to moisture sensitivity - a common concern for many researchers working with similar compounds.

Analytical methods for Ethyl 4-cyano-1H-indole-2-carboxylate characterization often include NMR spectroscopy, mass spectrometry, and HPLC analysis. These techniques are essential for quality control and are frequently searched topics in conjunction with this compound, reflecting the importance of analytical verification in chemical research.

Recent patent literature reveals growing interest in using Ethyl 4-cyano-1H-indole-2-carboxylate as a building block for small molecule therapeutics, particularly in areas of neurodegenerative disease research and metabolic disorder treatments. These therapeutic areas represent some of the most pressing medical challenges today, driving significant research activity.

The compound's role in combinatorial chemistry and high-throughput screening platforms is another aspect gaining attention. As drug discovery becomes increasingly automated and data-driven, versatile building blocks like Ethyl 4-cyano-1H-indole-2-carboxylate are becoming more valuable for creating diverse molecular libraries.

From a regulatory perspective, Ethyl 4-cyano-1H-indole-2-carboxylate is generally considered safe for research purposes when handled properly. However, researchers often search for information about its material safety data sheet (MSDS) and proper laboratory handling procedures, reflecting the growing emphasis on laboratory safety standards.

The future outlook for Ethyl 4-cyano-1H-indole-2-carboxylate appears promising, with potential applications expanding into agrochemical research and functional materials development. Its structural versatility continues to make it a compound of interest across multiple scientific disciplines, ensuring its relevance in chemical research for years to come.